N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C23H30N2O5S/c1-16(2)12-13-25-20-14-17(6-11-21(20)30-15-23(3,4)22(25)26)24-31(27,28)19-9-7-18(29-5)8-10-19/h6-11,14,16,24H,12-13,15H2,1-5H3
• InChI Key: SAOZPVCKOAMWQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)OC)OCC(C1=O)(C)C
• Molecular Formula: C23H30N2O5S
• Molecular Weight: 446.6 g/mol
• CAS No.: 922134-04-1

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C23H30N2O5S and its molecular weight is 446.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• The study by Pişkin, Canpolat, and Öztürk (2020) discusses the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds exhibit good fluorescence properties and high singlet oxygen quantum yield, making them potential photosensitizers for photodynamic therapy, particularly in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Potential Therapeutic Applications

• Almansour et al. (2016) synthesized benzimidazole-tethered oxazepine hybrids with promising nonlinear optical (NLO) properties, suggesting potential applications in materials science and photodynamic therapy (Almansour et al., 2016).
• Kumar et al. (2018) synthesized quinazoline sulfonamide derivatives with crystal structures analyzed by X-ray diffraction. These compounds exhibited moderate antibacterial and excellent antifungal activities, hinting at their potential use in developing new antimicrobial agents (Kumar et al., 2018).

Chemical Reactions and Mechanisms

• The work by Shaabani et al. (2010) introduced a novel one-pot multicomponent synthesis method for tetrahydrobenzo[b][1,4]oxazepine derivatives, showcasing the versatility of these compounds in synthetic chemistry (Shaabani et al., 2010).